Cas no 25356-68-7 (Androsta-1,4-dien-3-one,11,17-dihydroxy-17-methyl-, (11a,17b)-)

Androsta-1,4-dien-3-one,11,17-dihydroxy-17-methyl-, (11a,17b)- structure
25356-68-7 structure
Product Name:Androsta-1,4-dien-3-one,11,17-dihydroxy-17-methyl-, (11a,17b)-
CAS No:25356-68-7
MF:C20H28O3
MW:316.434526443481
CID:289748
PubChem ID:227841
Update Time:2025-04-19

Androsta-1,4-dien-3-one,11,17-dihydroxy-17-methyl-, (11a,17b)- Chemical and Physical Properties

Names and Identifiers

    • Androsta-1,4-dien-3-one,11,17-dihydroxy-17-methyl-, (11a,17b)-
    • 11alpha,17beta-Dihydroxy-17alpha-methylandrosta-1,4-dien-3-one
    • SCHEMBL11401828
    • Androsta-1,4-dien-3-one, 11,17-dihydroxy-17-methyl-, (11alpha,17beta)-
    • CHEBI:79414
    • 32P0Q33W5R
    • 11.ALPHA.-HYDROXY METHANDROSTENOLONE
    • ANDROSTA-1,4-DIEN-3-ONE, 11,17-DIHYDROXY-17-METHYL-, (11.ALPHA.,17.BETA.)-
    • NSC-19977
    • Q27148456
    • Androsta-1,4-dien-3-one, 11alpha,17beta-dihydroxy-17-methyl-
    • 11.ALPHA.,17.BETA.-DIHYDROXY-17.ALPHA.-METHYLANDROSTA-1,4-DIEN-3-ONE
    • 1-DEHYDRO-11.ALPHA.-HYDROXY-17.ALPHA.-METHYLTESTOSTERONE
    • UNII-32P0Q33W5R
    • 1-Dehydro-11alpha-hydroxy-17alpha-methyltestosterone
    • 25356-68-7
    • MLS002638717
    • NSC19977
    • 11alpha-Hydroxy methandrostenolone
    • ANDROSTA-1,4-DIEN-3-ONE, 11.ALPHA.,17.BETA.-DIHYDROXY-17-METHYL-
    • Inchi: 1S/C20H28O3/c1-18-8-6-13(21)10-12(18)4-5-14-15-7-9-20(3,23)19(15,2)11-16(22)17(14)18/h6,8,10,14-17,22-23H,4-5,7,9,11H2,1-3H3/t14-,15-,16+,17+,18-,19-,20-/m0/s1
    • InChI Key: JYSKGJQTRZNVIX-QMNUTNMBSA-N
    • SMILES: O[C@@]1(C)CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@@H](C[C@@]21C)O)=O

Computed Properties

  • Exact Mass: 316.203845
  • Monoisotopic Mass: 316.203845
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 620
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Density: 1.19
  • Boiling Point: 478.4°Cat760mmHg
  • Flash Point: 257.2°C
  • Refractive Index: 1.59
  • PSA: 57.53000
  • LogP: 3.01610

Androsta-1,4-dien-3-one,11,17-dihydroxy-17-methyl-, (11a,17b)- Related Literature

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